1'-(5-Chloro-2-methoxybenzoyl)-4-(2-fluorophenoxy)-1,4'-bipiperidine
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Description
1'-(5-Chloro-2-methoxybenzoyl)-4-(2-fluorophenoxy)-1,4'-bipiperidine is a useful research compound. Its molecular formula is C24H28ClFN2O3 and its molecular weight is 446.95. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization of Heterocyclic Compounds
Research has focused on the synthesis and characterization of novel heterocyclic compounds with potential pharmacological activities. For instance, derivatives of N-alkylamine and N-cycloalkylamine have been synthesized and characterized, highlighting the versatility of similar molecular frameworks in creating bioactive molecules (Foks, Pancechowska-Ksepko, & Gobis, 2014).
Sigma Ligands and Serotonin Receptors
Compounds with phenylpiperidine structures have shown high affinity for sigma receptors and serotonin receptors, indicating their potential in developing treatments for neurological disorders. The study of sigma ligands with subnanomolar affinity highlights the importance of structural modifications for targeting specific receptors (Perregaard, Moltzen, Meier, & Sanchez, 1995).
Antimicrobial and Antitumor Activities
Research into the synthesis and properties of compounds with specific functional groups has demonstrated potential antimicrobial and antitumor activities. For example, the study of dinitrobenzamido-TEMPO derivatives underlines the capability of such compounds to participate in redox reactions, offering pathways for developing novel therapeutic agents (Tudose et al., 2005).
Environmental Impact and Transformation
The environmental impact and transformation mechanisms of similar compounds, such as UV filters and benzophenone derivatives in aquatic environments, have been investigated. Understanding the fate of these compounds in water treatment processes can inform safer chemical design and environmental protection strategies (Xiao et al., 2013).
Properties
IUPAC Name |
(5-chloro-2-methoxyphenyl)-[4-[4-(2-fluorophenoxy)piperidin-1-yl]piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H28ClFN2O3/c1-30-22-7-6-17(25)16-20(22)24(29)28-12-8-18(9-13-28)27-14-10-19(11-15-27)31-23-5-3-2-4-21(23)26/h2-7,16,18-19H,8-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODGKGQXRRCBJED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)C(=O)N2CCC(CC2)N3CCC(CC3)OC4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H28ClFN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.